alpha-[2-(Dimethylamino)-1-methylethyl]-alpha-methylbenzeneethanol

• Molecular Formula: C14H23NO
• Molecular Weight: 221.34 g/mol
• IUPAC Name: 4-(dimethylamino)-2,3-dimethyl-1-phenylbutan-2-ol
• InChI: InChI=1S/C14H23NO/c1-12(11-15(3)4)14(2,16)10-13-8-6-5-7-9-13/h5-9,12,16H,10-11H2,1-4H3
• InChI Key: JXFRAGGJCUXXMU-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)C)C(C)(CC1=CC=CC=C1)O

Description

Alpha-[2-(Dimethylamino)-1-methylethyl]-alpha-methylbenzeneethanol is a chemical compound with a complex structure that includes both amine and alcohol functional groups. This compound is known for its diverse applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of alpha-[2-(Dimethylamino)-1-methylethyl]-alpha-methylbenzeneethanol typically involves the reaction of benzeneethanol derivatives with dimethylamine under controlled conditions. One common method includes the reductive amination of benzeneethanol with dimethylamine in the presence of a reducing agent such as sodium cyanoborohydride .

Industrial Production Methods

Industrial production of this compound often employs large-scale reductive amination processes. The reaction conditions are optimized to ensure high yield and purity, involving precise control of temperature, pressure, and pH levels. The use of continuous flow reactors is also common to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

Alpha-[2-(Dimethylamino)-1-methylethyl]-alpha-methylbenzeneethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into simpler amines or alcohols.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides and strong bases (e.g., sodium hydroxide) are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield benzaldehyde or benzoic acid, while reduction can produce simpler amines or alcohols .

Scientific Research Applications

Alpha-[2-(Dimethylamino)-1-methylethyl]-alpha-methylbenzeneethanol has a wide range of scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of enzyme interactions and metabolic pathways.

Medicine: Investigated for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals

Mechanism of Action

The mechanism of action of alpha-[2-(Dimethylamino)-1-methylethyl]-alpha-methylbenzeneethanol involves its interaction with specific molecular targets and pathways. The compound can act as an agonist or antagonist at various receptor sites, influencing cellular signaling and metabolic processes. Its effects are mediated through the modulation of neurotransmitter release and receptor activation .

Comparison with Similar Compounds

Similar Compounds

Dimethylethanolamine (DMAE): Shares structural similarities but differs in its functional groups and applications.

N,N-Dimethylglycine: Another related compound with distinct biochemical properties and uses

Uniqueness

Alpha-[2-(Dimethylamino)-1-methylethyl]-alpha-methylbenzeneethanol is unique due to its specific combination of amine and alcohol functional groups, which confer distinct chemical reactivity and biological activity. Its versatility in various applications sets it apart from similar compounds .